Cas no 864937-94-0 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide)
864937-94-0 structure
Product Name:N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide
CAS No:864937-94-0
MF:C15H16N2O3S
MW:304.364142417908
CID:5886560
PubChem ID:4144018
Update Time:2023-11-21
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
- 1,4-Dioxin-2-carboxamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-5,6-dihydro-
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
- N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide
- 864937-94-0
- SR-01000011498-1
- F1301-0095
- AKOS024605047
- SR-01000011498
- N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide
-
- Inchi: 1S/C15H16N2O3S/c16-8-11-10-4-2-1-3-5-13(10)21-15(11)17-14(18)12-9-19-6-7-20-12/h9H,1-7H2,(H,17,18)
- InChI Key: HTMSVAXRCZQHCO-UHFFFAOYSA-N
- SMILES: O1CCOC=C1C(NC1SC2CCCCCC=2C=1C#N)=O
Computed Properties
- Exact Mass: 304.08816355g/mol
- Monoisotopic Mass: 304.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 99.6Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 540.1±50.0 °C(Predicted)
- pka: 13.02±0.20(Predicted)
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1301-0095-2μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-5μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-10μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-20μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-1mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-2mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-3mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-4mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-5mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1301-0095-10mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide |
864937-94-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
864937-94-0 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk